Cas no 279-10-7 (2,7-Methanonaphth[2,3-b]oxirene(9CI))

2,7-Methanonaphth[2,3-b]oxirene(9CI) structure
279-10-7 structure
Product name:2,7-Methanonaphth[2,3-b]oxirene(9CI)
CAS No:279-10-7
MF:C11H6O
MW:154.16474
CID:256302
PubChem ID:71358604

2,7-Methanonaphth[2,3-b]oxirene(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Methanonaphth[2,3-b]oxirene(9CI)
    • CTK1A2293
    • 1,4-Methanonaphthalene,2,3-epoxy- (8CI)
    • 2,7-Methanooxireno[b]naphthalene
    • 279-10-7
    • DTXSID80782594
    • 2,7-Methanonaphtho[2,3-b]oxirene
    • Inchi: InChI=1S/C11H6O/c1-2-4-7-6(3-1)8-5-9(7)11-10(8)12-11/h1-4H,5H2
    • InChI Key: VXSYCIPRLGHSFI-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(C3CC2=C2OC=32)=C1

Computed Properties

  • Exact Mass: 154.04188
  • Monoisotopic Mass: 154.041864811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53

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